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Compound of Interest

Compound Name: PD 113271

Cat. No.: B1678587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PD 113271 is a polyene lactone phosphate and a structural analog of fostriecin. It functions as

a potent and selective inhibitor of protein phosphatase 2A (PP2A) and protein phosphatase 4

(PP4). These serine/threonine phosphatases are crucial regulators of numerous cellular

processes, including cell cycle progression, signal transduction, and apoptosis. Inhibition of

PP2A and PP4 by PD 113271 leads to cell cycle arrest and induction of apoptosis, making it a

valuable tool for cancer research and drug development.

Physicochemical Properties
A summary of the key quantitative data for PD 113271 is presented in the table below for easy

reference.

Property Value

Chemical Formula C₁₉H₂₇O₁₀P

Molecular Weight 446.39 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Conditions Store at -20°C for long-term storage.
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Mechanism of Action: PP2A Inhibition
PD 113271 exerts its biological effects primarily through the inhibition of PP2A. PP2A is a

critical tumor suppressor that negatively regulates multiple oncogenic signaling pathways. By

inhibiting PP2A, PD 113271 maintains the phosphorylated (active) state of various proteins,

leading to cell cycle arrest, typically at the G2/M phase, and subsequent apoptosis.
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Inhibition of PP2A by PD 113271.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PD 113271 in dimethyl

sulfoxide (DMSO). It is recommended to prepare fresh solutions, however, if stored properly,

the stock solution can be used for several weeks.

Materials:

PD 113271 solid

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Equilibrate PD 113271: Allow the vial of solid PD 113271 to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation.

Weigh the Compound: Accurately weigh a precise amount of PD 113271. For example, to

prepare 1 ml of a 10 mM stock solution, weigh out 4.46 mg of PD 113271 (Molecular Weight

= 446.39 g/mol ).

Calculation: (10 mmol/L) * (1 L/1000 mL) * (1 mL) * (446.39 g/mol ) * (1000 mg/g) = 4.46

mg

Dissolve in DMSO: Add the appropriate volume of DMSO to the vial containing the weighed

PD 113271. For 4.46 mg of the compound, add 1 mL of DMSO to achieve a 10 mM

concentration.

Ensure Complete Dissolution: Vortex the solution for 1-2 minutes until the solid is completely

dissolved. Gentle warming (e.g., in a 37°C water bath for 5-10 minutes) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C in

the dark.

Note on Alternative Solvents: While DMSO is the recommended solvent, solubility in other

solvents such as ethanol or PBS should be tested on a small scale before preparing a large

stock solution.
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Workflow for PD 113271 Stock Solution Preparation.

In Vitro PP2A Inhibition Assay
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This protocol provides a general method for assessing the inhibitory activity of PD 113271 on

PP2A using a colorimetric assay with p-nitrophenyl phosphate (pNPP) as a substrate.

Materials:

Recombinant human PP2A catalytic subunit

PD 113271 stock solution (10 mM in DMSO)

p-Nitrophenyl Phosphate (pNPP) substrate solution

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 1 mM MnCl₂, 0.1 mg/mL BSA)

Stop solution (e.g., 1 M NaOH)

96-well microplate

Microplate reader

Procedure:

Prepare Serial Dilutions: Prepare a series of dilutions of the PD 113271 stock solution in the

assay buffer. A typical starting range would be from 100 µM down to 1 nM. Remember to

include a DMSO vehicle control.

Enzyme Reaction:

To each well of a 96-well plate, add 25 µL of the diluted PD 113271 or vehicle control.

Add 50 µL of the recombinant PP2A enzyme solution (at a pre-determined optimal

concentration) to each well.

Pre-incubate the plate at 37°C for 15 minutes.

Initiate the Reaction: Add 25 µL of the pNPP substrate solution to each well to start the

reaction.

Incubate: Incubate the plate at 37°C for 30-60 minutes.
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Stop the Reaction: Add 50 µL of the stop solution to each well.

Measure Absorbance: Read the absorbance at 405 nm using a microplate reader.

Data Analysis: Calculate the percentage of inhibition for each concentration of PD 113271
compared to the vehicle control and determine the IC₅₀ value.

Safety Precautions
PD 113271 is a potent bioactive compound. Standard laboratory safety precautions should be

followed. Wear personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves, when handling the compound. Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for more detailed safety information.

To cite this document: BenchChem. [Application Notes and Protocols for PD 113271].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678587#how-to-prepare-pd-113271-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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